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Compound of Interest

4-Bromo-1-(bromomethyl)-2-
Compound Name:
nitrobenzene

Cat. No.: B051390

For researchers, scientists, and drug development professionals, the proper handling and
disposal of hazardous chemicals is paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Bromo-1-(bromomethyl)-2-nitrobenzene, a halogenated nitroaromatic compound. Adherence
to these protocols is critical to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

4-Bromo-1-(bromomethyl)-2-nitrobenzene is a hazardous substance that requires careful
handling in a controlled laboratory environment.[1][2][3][4] Before proceeding with any disposal
procedures, it is imperative to be familiar with the chemical's safety profile.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 4-Bromo-1-(bromomethyl)-2-nitrobenzene. This includes:

Nitrile rubber gloves (double gloving is recommended)[5]

Chemical splash goggles that meet ANSI Z87.1 standards

A fully buttoned lab coat

Closed-toe shoes
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All handling of this compound should be conducted within a properly functioning chemical fume
hood to avoid inhalation of dust or vapors.[2][3] Ensure that eyewash stations and safety
showers are readily accessible.[1][2]

Quantitative Safety Data Summary

The following tables summarize the key safety and physical data for 4-Bromo-1-
(bromomethyl)-2-nitrobenzene and its closely related compounds. This information is
essential for a comprehensive risk assessment prior to handling and disposal.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C7HsBr2NO:

Appearance Solid

Storage Temperature 2-8°C, under inert atmosphere

Note: Specific values for melting point, boiling point, and flash point for 4-Bromo-1-
(bromomethyl)-2-nitrobenzene were not available in the search results. Data for similar
compounds are provided for reference.

Table 2: Hazard Identification and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC173360100&productDescription=1-BROMO-4-NITROBENZENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statements Statements
. P264, P270,
Acute Oral Harmful if
o Danger P301+P330+P33
Toxicity swallowed.
1, P501
i Causes severe
Skin P260, P280,
) o skin burns and
Corrosion/Irritatio  Danger P303+P361+P35
eye damage.[6]
n 3, P363
(718l
) Causes serious P280,
Serious Eye S
o Danger eye irritation.[1] P305+P351+P33
Damage/Irritation
[21[3]14] 8

Step-by-Step Disposal Protocol

The disposal of 4-Bromo-1-(bromomethyl)-2-nitrobenzene must be handled as hazardous

waste.[2] Do not dispose of this chemical down the drain or as regular solid waste.[5]

Experimental Protocol for Waste Segregation and Collection:

o Waste Classification: Classify 4-Bromo-1-(bromomethyl)-2-nitrobenzene waste as

"Halogenated Organic Waste".[9] This is crucial for proper waste streaming and disposal by

a licensed facility.

o Container Selection: Use a designated, compatible, and clearly labeled hazardous waste

container.[5][10] Polyethylene containers are generally suitable for halogenated solvent

waste.[5] The container must have a secure, tight-fitting lid.[10][11]

o Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[10] The

label must include:

o The words "Hazardous Waste"

o The full chemical name: "4-Bromo-1-(bromomethyl)-2-nitrobenzene”
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o The specific hazards (e.g., Toxic, Corrosive)

o The date of accumulation

o Waste Collection:

o For solid waste (e.g., contaminated filter paper, gloves), carefully place it into the
designated solid waste container.

o For solutions, pour the waste carefully into the designated liquid waste container. Avoid
splashing.

o All waste transfer activities must be performed in a chemical fume hood.[10]

o Storage: Store the waste container in a designated Satellite Accumulation Area (SAA).[10]
The SAA should be a cool, dry, and well-ventilated area, away from incompatible materials
such as acids, bases, and oxidizing agents.[5] Ensure the container is stored in secondary
containment to prevent spills.[10]

o Disposal Request: Once the waste container is nearly full (do not overfill), or if it has been in
storage for a significant period, arrange for its disposal through your institution's
Environmental Health and Safety (EH&S) department or a licensed professional waste
disposal service.[8][12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-1-(bromomethyl)-2-nitrobenzene.
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Disposal Workflow for 4-Bromo-1-(bromomethyl)-2-nitrobenzene

Start: Generation of Waste

Wear Appropriate PPE

Work in Chemical Fume Hood

Classify as Halogenated Organic Waste

:

Select & Label Compatible Waste Container

Transfer Waste to Container

Store in Satellite Accumulation Area

Request Disposal via EH&S

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-1-(bromomethyl)-2-nitrobenzene.
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Spill and Emergency Procedures

In the event of a spill, evacuate the area and prevent entry. For small spills, use an inert
absorbent material, collect it in a sealed container, and label it as hazardous waste.[10] For
large spills, or if you are not trained to handle them, contact your institution's emergency
response team immediately.[10]

In case of personal exposure:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[1]

» Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[1]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention.[1][8]

By following these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of 4-Bromo-1-(bromomethyl)-2-nitrobenzene, fostering a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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